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Compound of Interest

Compound Name: tert-Butyl propiolate

Cat. No.: B084159

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on tert-Butyl propiolate, a common reagent in organic
synthesis.

Core Molecular Data

Tert-Butyl propiolate is an ester characterized by the presence of an alkyne functional group,
making it a valuable building block in the synthesis of more complex molecules, including
heterocycles and unsaturated amino acids.[1] Its key quantitative properties are summarized

below.
Property Value Reference
Molecular Formula C7H1002 [2][3]
Molecular Weight 126.15 g/mol [1112][41[5]
Linear Formula HC=CCOOC(CHs)s [4]
CAS Number 13831-03-3 [21[3]

Experimental Protocols & Methodologies

The determination of a compound's molecular formula and weight is a foundational step in
chemical analysis.
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Methodology for Molecular Formula Determination:

e Elemental Analysis: This technique determines the mass percentages of each element
(Carbon, Hydrogen, Oxygen) in a sample of tert-Butyl propiolate.

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) can provide a highly
accurate mass-to-charge ratio of the molecular ion, which allows for the determination of the
precise elemental composition, confirming the molecular formula of C7H100:.

Methodology for Molecular Weight Determination:

e Calculation from Formula: Once the molecular formula (C7H10032) is established, the
molecular weight is calculated by summing the atomic weights of the constituent atoms (7 x
Carbon, 10 x Hydrogen, 2 x Oxygen).

e Mass Spectrometry: This technique directly measures the mass-to-charge ratio of the
molecule, providing a direct measurement of the molecular weight.[5]

Conceptual Workflow

The following diagram illustrates the logical workflow for characterizing a chemical compound
like tert-Butyl propiolate.
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Workflow for Chemical Compound Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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